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Compound Name: 1,2-Dichloro-1,1,2-trifluoroethane

Cat. No.: B1204223

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive overview of 1,2-dichloro-1,1,2-trifluoroethane
(HCFC-123a), also known as R-123a, as a potential component in refrigerant blends. Due to
the global phase-out of ozone-depleting substances, research into alternative refrigerants and
blend components is critical. HCFC-123a, an isomer of the more common HCFC-123, presents
a unique set of properties that warrant investigation for specialized refrigeration applications.
These notes are intended to serve as a foundational resource for researchers exploring novel
refrigerant mixtures.

HCFC-123a is a colorless, non-flammable gas with a faint ethereal odor.[1] While not as
prevalent as its isomer, understanding its thermodynamic and safety profiles is essential for
evaluating its suitability in refrigerant formulations.

Physicochemical and Thermophysical Properties of
HCFC-123a

A clear understanding of the fundamental properties of HCFC-123a is the first step in
assessing its potential as a refrigerant blend component. The following table summarizes key
data points for HCFC-123a.
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Property Value Reference
Chemical Formula C2HCI2F3 [2]
Molecular Weight 152.93 g/mol [2]
CAS Number 354-23-4 [2]
Boiling Point 29.5 °C (85.1 °F; 302.6 K) [2]
Melting Point -78.0 °C (-108.4 °F; 195.2 K) 2]
Critical Temperature 188.5 °C (371.2 °F; 461.6 K) [2]
Vapor Pressure 620.01 mmHg at 25 °C [2]
Henry's Law Constant 9.55 x 10~2 atm-m3/mol [2]
Refractive Index (nD) 1.327 [2]

HCFC-123a in Refrigerant Blends: A Theoretical
Overview

While extensive experimental data on refrigerant blends specifically formulated with HCFC-
123a is limited in publicly available literature, its properties suggest potential utility in certain
applications. As a transitional substance under the Montreal Protocaol, its use is subject to
phase-out schedules.[1]

It is important to note that HCFC-123a is a known significant impurity in commercial
preparations of its isomer, HCFC-123.[2] This underscores the need for high-purity sourcing
when conducting experimental evaluations.

Safety and Handling Protocols

Safe laboratory practices are paramount when working with any chemical substance. The
following protocols are based on available safety data for HCFC-123a and its isomer, HCFC-
123.

Hazard Identification:
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 Toxicity: Classified as having higher toxicity (Class B) by ASHRAE, indicating toxicity
evidence at or below concentrations of 400 ppm.[3] Inhalation of high concentrations can
lead to central nervous system (CNS) depression, dizziness, and cardiac arrhythmia.[4][5]

o Flammability: Non-flammable under normal conditions.[4]

o Asphyxiation Risk: As a gas heavier than air, it can displace oxygen in enclosed spaces,
leading to a risk of asphyxiation.[4]

Personal Protective Equipment (PPE):
» Eye Protection: Chemical safety goggles are required.
o Skin Protection: Impervious gloves should be worn.

o Respiratory Protection: In poorly ventilated areas or in case of a leak, a self-contained
breathing apparatus (SCBA) is necessary.[6]

Handling and Storage:
o Work in a well-ventilated area, preferably under a chemical fume hood.

» Store cylinders in a cool, dry, and well-ventilated area away from direct sunlight and heat
sources.

¢ Avoid contact with incompatible materials such as alkali or alkaline earth metals.[7]

Experimental Protocols for Performance Evaluation
of Refrigerant Blends

The following section outlines a general experimental protocol for evaluating the performance
of a novel refrigerant blend containing HCFC-123a. This protocol is a composite of standard
refrigeration research methodologies.

Objective: To determine the coefficient of performance (COP), refrigerating capacity, and other
key thermodynamic parameters of a refrigerant blend containing HCFC-123a in a vapor-
compression refrigeration cycle.
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Apparatus:
« Afully instrumented vapor-compression refrigeration test rig.

o Key components include a compressor, condenser, evaporator, and a thermostatic
expansion valve.

 Instrumentation for measuring temperature, pressure, mass flow rate, and power
consumption at various points in the cycle.

o A data acquisition system for recording and storing experimental data.
Procedure:
e System Preparation:

o Evacuate the entire refrigeration system to remove any air and moisture.

o Charge the system with the precise mass composition of the experimental refrigerant
blend.

o Experimental Run:
o Start the compressor and allow the system to reach steady-state operating conditions.
o Set the desired evaporator and condenser temperatures or pressures.

o Record the following parameters at regular intervals using the data acquisition system:

Temperature at the inlet and outlet of the compressor, condenser, and evaporator.

Pressure at the inlet and outlet of the compressor, condenser, and evaporator.

Refrigerant mass flow rate.

Power consumed by the compressor.

o Data Analysis:
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o Calculate the enthalpy at each state point of the refrigeration cycle using the measured

temperature and pressure data and appropriate thermodynamic property software or

tables for the blend.

o Determine the refrigerating effect (h1 - ha).

o Calculate the work of compression (hz - ha).

o Calculate the Coefficient of Performance (COP) = Refrigerating Effect / Work of

Compression.

o Calculate the volumetric refrigerating capacity.

Visualizing Experimental Workflow and Logical

Relationships

The following diagrams illustrate the logical flow of evaluating a new refrigerant blend and the

fundamental vapor-compression refrigeration cycle.

Click to download full resolution via product page

Caption: Workflow for evaluating a new refrigerant blend.
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Caption: The vapor-compression refrigeration cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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